3-(Allyloxy)oxetane
Overview
Description
3-(Allyloxy)oxetane is a chemical compound with the molecular formula C6H10O2 . It has a molecular weight of 114.14 .
Synthesis Analysis
The synthesis of oxetanes, including 3-(Allyloxy)oxetane, often involves the use of epoxides . For instance, 3-(Silyloxy)oxetanes are obtained by irradiating mixtures of aromatic aldehydes and silyl enol ethers in benzene as the solvent . Under similar conditions, but in acetonitrile rather than benzene, the Paternò-Büchi reaction of N-acyl enamines gives the corresponding protected 3-aminooxetanes .
Molecular Structure Analysis
The molecular structure of 3-(Allyloxy)oxetane is characterized by a four-membered oxetane ring . Oxetanes are known to possess structural rigidity, low lipophilicity, and high H-bonding acceptor ability . They have been observed to possess enhanced metabolic stability compared with other related oxygen heterocycles .
Chemical Reactions Analysis
Oxetanes, including 3-(Allyloxy)oxetane, are known for their propensity to undergo ring-opening reactions . For example, the formation of the oxetane ring from an epoxide requires 13-17 kcal/mol activation energy, therefore, moderate heating is required . Subsequent ring-expansion barriers were calculated for oxetane to tetrahydrofuran (THF) at 25 kcal/mol and THF to tetrahydropyran (THP) at 38 kcal/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(Allyloxy)oxetane are characterized by its structural rigidity, low lipophilicity, high H-bonding acceptor ability, and enhanced metabolic stability compared with other related oxygen heterocycles .
Scientific Research Applications
Comprehensive Analysis of 3-(Allyloxy)oxetane Applications
3-(Allyloxy)oxetane is a versatile compound with a range of applications in scientific research. Below is a detailed analysis of its unique applications across various fields.
Synthesis of New Oxetane Derivatives: Oxetanes, including 3-(Allyloxy)oxetane, are crucial in the synthesis of new derivatives that have potential applications in medicinal chemistry and materials science . The ability to manipulate the oxetane ring opens up possibilities for creating novel compounds with desired properties.
Medicinal Chemistry and Drug Design: In medicinal chemistry, 3-(Allyloxy)oxetane serves as a bioisostere, replacing certain functional groups like methylene or carbonyl to improve the chemical properties of drug molecules . This can lead to the development of drugs with better efficacy, stability, and bioavailability.
Ring Expansion Reactions: The oxetane ring in 3-(Allyloxy)oxetane can undergo ring expansion to form larger cyclic structures such as tetrahydrofuran (THF) and tetrahydropyran (THP), which are valuable in synthesizing various pharmaceuticals and polymers .
Material Science: In material science, the incorporation of 3-(Allyloxy)oxetane into polymers can enhance their mechanical properties and stability. The oxetane ring can impart rigidity and resistance to thermal degradation.
Photopolymerization: 3-(Allyloxy)oxetane can be used in photopolymerization processes. Its reactivity under light exposure makes it suitable for creating photoresists and coatings with fine detail and high durability.
Organic Synthesis Methodology: The compound is used in organic synthesis methodologies, such as the Paternò-Büchi reaction, to construct oxetane rings from simpler precursors . This method is valuable for building complex molecules with precision.
Computational Chemistry: In computational chemistry, 3-(Allyloxy)oxetane is studied for its reactivity patterns and potential energy barriers for transformations. This helps in predicting the behavior of oxetane-containing compounds in various chemical reactions .
Mechanism of Action
are four-membered heterocycles containing an oxygen atom . They have been receiving attention in drug design due to their metabolic stability, rigidity, and hydrogen-bond accepting capability . Oxetanes can act as excellent hydrogen-bond acceptors as well as Lewis bases .
The synthesis of oxetanes often involves two major pathways: intramolecular Williamson ether synthesis or light-mediated Paternò-Büchi [2+2] cycloaddition reaction . For the synthesis of oxetanes substituted at the 3-position, strategies that involve commencing with appropriate oxetane building blocks have been considered .
In terms of pharmacokinetics, the properties of oxetanes and their effects in a drug discovery setting allow chemical synthesis to have a significant influence in driving novel analogue design . The incorporation of this polar and low molecular weight moiety has been demonstrated to afford compounds with enhanced properties: improved metabolic stability, solubility, and lipophilicity is often observed, while also increasing the sp3-content (Fsp3) of a target compound .
The action environment of oxetanes can be influenced by various factors. The ring structure gives the endocyclic oxygen atom increased Lewis basicity and accessibility of the lone pairs, providing hydrogen bond acceptor capability comparable to that of ketones .
Future Directions
Oxetanes, including 3-(Allyloxy)oxetane, have gained significant interest in medicinal chemistry as small, polar, and 3-dimensional motifs with potential as isosteres of carbonyl groups . The future directions of 3-(Allyloxy)oxetane research could involve further exploration of its potential applications in drug discovery and synthesis .
properties
IUPAC Name |
3-prop-2-enoxyoxetane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O2/c1-2-3-8-6-4-7-5-6/h2,6H,1,3-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NONFBYUIHZQHQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1COC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40218041 |
Source
|
| Record name | 3-(Allyloxy)oxetane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40218041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Allyloxy)oxetane | |
CAS RN |
6777-00-0 |
Source
|
| Record name | 3-Allyloxyoxetane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6777-00-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Allyloxy)oxetane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006777000 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-(Allyloxy)oxetane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40218041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(allyloxy)oxetane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.126 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 3-(Allyloxy)oxetane particularly useful in the development of rapid-curing materials?
A1: 3-(Allyloxy)oxetane belongs to a class of compounds known as cation-curable monomers. [] This means it can undergo rapid polymerization (curing) in the presence of a cationic initiator, even under conditions where oxygen or water might typically hinder the process. The research suggests that incorporating 3-(Allyloxy)oxetane at a specific concentration (5 wt% or more) contributes to the rapid curability of the monomer composition. [] This property is highly desirable in applications requiring fast curing times and robust adhesion to various substrates.
Q2: Besides rapid curing, are there other advantages to using 3-(Allyloxy)oxetane in these types of formulations?
A2: While the research primarily focuses on the rapid-curing aspect, it also mentions the resulting cured product exhibits "excellent adhesiveness to a wide range of base materials." [] This suggests that 3-(Allyloxy)oxetane may contribute to the final material's adhesive properties, making it suitable for applications requiring strong bonding to various surfaces.
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